Cas no 1261569-04-3 (2'-Bromo-3,4'-dichloropropiophenone)

• Product name: 2'-Bromo-3,4'-dichloropropiophenone
• CAS No: 1261569-04-3
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4797385

2'-Bromo-3,4'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-3,4'-dichloropropiophenone

• Inchi： 1S/C9H7BrCl2O/c10-8-5-6(12)1-2-7(8)9(13)3-4-11/h1-2,5H,3-4H2
• InChI Key： ULXHMZILEVWJIB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCCl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2'-Bromo-3,4'-dichloropropiophenone

Research Brief on 2'-Bromo-3,4'-dichloropropiophenone (CAS: 1261569-04-3): Recent Advances and Applications

2'-Bromo-3,4'-dichloropropiophenone (CAS: 1261569-04-3) is a halogenated propiophenone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique bromo- and dichloro-substitutions, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's structural features make it a valuable scaffold for medicinal chemistry, enabling the introduction of diverse functional groups to modulate biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2'-Bromo-3,4'-dichloropropiophenone as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in forming key intermediates that exhibit high selectivity and potency against BTK, a target implicated in various hematologic malignancies. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, resulting in improved pharmacokinetic properties and reduced off-target effects. These findings underscore the potential of 2'-Bromo-3,4'-dichloropropiophenone in the development of next-generation kinase inhibitors.

Another notable application of 2'-Bromo-3,4'-dichloropropiophenone was reported in a 2022 ACS Chemical Biology article, where it was utilized as a building block for the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The study demonstrated that the bromo- and chloro-substitutions on the propiophenone core facilitated efficient conjugation with E3 ligase ligands, enabling the design of PROTACs with enhanced cellular permeability and target engagement. This research opens new avenues for the use of 2'-Bromo-3,4'-dichloropropiophenone in targeted protein degradation strategies.

Beyond its pharmaceutical applications, 2'-Bromo-3,4'-dichloropropiophenone has also been explored in materials science. A 2023 Chemical Communications study reported its use as a monomer in the synthesis of halogenated polymers with unique optoelectronic properties. The researchers found that the compound's halogen atoms contributed to the polymers' high thermal stability and tunable band gaps, making them suitable for applications in organic electronics and photovoltaics. This interdisciplinary approach highlights the compound's versatility and potential for innovation beyond traditional medicinal chemistry.

In conclusion, 2'-Bromo-3,4'-dichloropropiophenone (CAS: 1261569-04-3) represents a multifaceted tool in modern chemical and biomedical research. Its applications span from drug discovery to materials science, driven by its adaptable chemical structure and functional group compatibility. Ongoing research continues to uncover new roles for this compound, reinforcing its importance in advancing both therapeutic and technological frontiers. Future studies may focus on further optimizing its derivatives for specific applications, as well as exploring its potential in emerging fields such as chemical biology and nanotechnology.